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Compound of Interest

Compound Name: NVS-VHL720

Cat. No.: B12370099 Get Quote

Welcome to the technical support center for NVS-VHL720. This resource provides researchers,

scientists, and drug development professionals with detailed troubleshooting guides and

frequently asked questions to ensure successful experimentation with the VHL-based

molecular glue degrader, NVS-VHL720, which selectively targets cysteine dioxygenase

(CDO1) for degradation.[1][2][3][4]

Frequently Asked Questions (FAQs)
Q1: What is NVS-VHL720 and what is its mechanism of action?

NVS-VHL720 is a small molecule molecular glue degrader.[1][2][3] Unlike traditional

bifunctional PROTACs, it does not bind directly to its target protein, CDO1. Instead, NVS-
VHL720 binds to the Von Hippel-Lindau (VHL) E3 ubiquitin ligase, inducing a conformational

change that creates a new surface for interaction.[4][5] This new surface selectively recruits the

neosubstrate CDO1, leading to the formation of a stable ternary complex (VHL-NVS-VHL720-

CDO1).[4][5] Once in proximity, the E3 ligase transfers ubiquitin molecules to CDO1, marking it

for degradation by the 26S proteasome.[6][7]
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Mechanism of Action: NVS-VHL720 Molecular Glue
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Start:
No CDO1 Degradation

Is VHL expressed
in the cell line?

Is degradation
proteasome-dependent?

Yes

Action:
Select cell line with

high VHL expression.

No

Have you performed a full
dose-response curve?

Yes

Action:
Co-treat with MG-132.

Check for CDO1 rescue.

No/Unsure

Have you performed
a time-course?

Yes

Action:
Test broad concentration

range (e.g., 0.1nM-10µM).

No

Action:
Test multiple time points

(e.g., 2-24h).

No

Problem Resolved

Yes
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Western Blot Experimental Workflow

1. Seed Cells 2. Treat with
NVS-VHL720

3. Incubate
(e.g., 16h) 4. Lyse Cells 5. Quantify Protein

(BCA Assay)
6. SDS-PAGE

& Transfer
7. Immunoblot

(CDO1 & Loading Control) 8. Detect & Quantify 9. Calculate DC50/Dmax
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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